Cas no 626-35-7 (ethyl 2-nitroacetate)

• Product Name: ethyl 2-nitroacetate
• CAS No: 626-35-7
• MF: C₄H₇NO₄
• MW: 133.102681398392
• MDL: MFCD00007403
• CID: 39204
• PubChem ID: 24851540
• Update Time: 2025-11-02

ethyl 2-nitroacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-nitroacetate
• Ethyl nitroacetate
• Nitroacetic Acid Ethyl Ester
• Acetic acid, nitro-, ethyl ester
• Ethylnitroacetate
• nitro ethyl acetate
• Acetic acid, 2-nitro-, ethyl ester
• FTKASJMIPSSXBP-UHFFFAOYSA-N
• Ethyl nitroacetate, 98%
• ethylnitroacetat
• ethyinitroacetate
• ethyl-2-nitroacetate
• zlchem 269
• PubChem13723
• Ethyl nitroacetate, 97%
• nitro-acetic acid ethyl ester
• KSC353I8D
• InChI=1/C4H7NO4/c1-2-9-4(6)3-5(7)8/h2-3H2,1H3
• HY-76486
• EN300-42791
• NSC 42302
• PB43183
• FTKASJMIPSSXBP-UHFFFAOYSA-
• NSC42302
• W-104977
• GS-3382
• AC-32036
• AKOS005146541
• BRN 1210027
• 5-[1-hydroxy-2-(1-methylethylamino)ethyl]benzene-1,3-diol
• NSC-42302
• 7SX8B7W4RD
• MFCD00007403
• SCHEMBL12102595
• EINECS 210-944-7
• 2-nitro-acetic acid ethyl ester
• SCHEMBL430228
• N0657
• 626-35-7
• DTXSID9060817
• NS00035112
• FT-0632639
• BP-13434
• F0001-1681
• CS-0000037
• Z431554230
• Ethyl Nitroacetate,98%
• BBL011138
• DB-054225
• DTXCID1043415
• 2-Nitroacetic Acid Ethyl Ester; Ethyl 2-Nitroacetate; Ethyl Nitroacetate; NSC 42302; Nitroacetic Acid Ethyl Ester
• nitro-aceticaciethylester
• STK802449
• ethyl 2-nitroacetate

• MDL： MFCD00007403
• Inchi： 1S/C4H7NO4/c1-2-9-4(6)3-5(7)8/h2-3H2,1H3
• InChI Key： FTKASJMIPSSXBP-UHFFFAOYSA-N
• SMILES： O(C(C[N+](=O)[O-])=O)CC
• BRN： 1210027

Computed Properties

• Exact Mass: 133.03800
• Monoisotopic Mass: 133.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: Colorless or light yellow liquid.
• Density: 1.199 g/mL at 25 °C(lit.)
• Boiling Point: 105-107 °C/25 mmHg(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.424(lit.)
• Water Partition Coefficient: Slightly soluble in water. Soluble in chloroform and ethyl acetate.
• PSA: 72.12000
• LogP: 0.34940
• Solubility: Slightly soluble in water.

ethyl 2-nitroacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：2
• Hazard Category Code： R38
• Safety Instruction： S23-S24/25-S37
• RTECS：AJ1074000
• Hazardous Material Identification：
• Safety Term：S37
• HazardClass：IRRITANT, KEEP COLD
• TSCA：T
• Storage Condition：Store at room temperature
• Risk Phrases：R38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on ethyl 2-nitroacetate

Ethyl 2-Nitroacetate (CAS 626-35-7): Properties, Applications, and Market Insights

Ethyl 2-nitroacetate (CAS 626-35-7) is a versatile organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular formula, C₄H₇NO₄, and unique chemical properties make it a valuable intermediate in synthetic chemistry. This article explores the properties of ethyl 2-nitroacetate, its industrial uses, and emerging trends in its application.

The chemical structure of ethyl 2-nitroacetate features a nitro group (–NO₂) attached to an acetate ester, which contributes to its reactivity and solubility in organic solvents. Researchers often highlight its role in nitroacetate synthesis and as a precursor for more complex molecules. Recent studies have focused on its potential in green chemistry, aligning with the growing demand for sustainable chemical processes.

One of the most searched questions about ethyl 2-nitroacetate is its role in pharmaceutical intermediates. This compound is frequently used in the synthesis of active pharmaceutical ingredients (APIs), particularly in the development of nitrogen-containing heterocycles. Its ability to participate in condensation and cyclization reactions makes it indispensable in drug discovery. Additionally, its applications extend to agrochemical formulations, where it serves as a building block for herbicides and fungicides.

Market trends indicate a rising demand for ethyl 2-nitroacetate CAS 626-35-7, driven by advancements in synthetic methodologies and the expansion of the pharmaceutical sector. Companies specializing in fine chemicals and custom synthesis are increasingly incorporating this compound into their portfolios. Analysts predict steady growth in its market value, particularly in regions with strong R&D infrastructure, such as North America and Europe.

From a safety and handling perspective, ethyl 2-nitroacetate requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain stability. Researchers often inquire about its storage conditions for nitroacetate derivatives, emphasizing the need for inert atmospheres in long-term preservation.

In conclusion, ethyl 2-nitroacetate (CAS 626-35-7) remains a critical compound in modern chemistry, with expanding applications in life sciences and material innovation. Its synthesis, reactivity, and commercial relevance continue to attract scientific and industrial interest, making it a subject of ongoing research and development.